Cas no 332886-34-7 ((3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid)

• Product Name: (3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid
• CAS No: 332886-34-7
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD01192105
• CID: 5032883
• Update Time: 2025-07-21

(3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid
• (3-Isopropyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid
• [4-oxo-3-(propan-2-yl)-3,4-dihydrophthalazin-1-yl]acetic acid
• CBMicro_025509
• Oprea1_307643
• Oprea1_356872
• MLS000715243
• HMS1684I13
• HMS2732F07
• BBL029201
• STL373096
• SMR000275222
• 2-(3-isopropyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid
• 2-[4-oxo-3-(propan-2

• MDL： MFCD01192105
• Inchi： 1S/C13H14N2O3/c1-8(2)15-13(18)10-6-4-3-5-9(10)11(14-15)7-12(16)17/h3-6,8H,7H2,1-2H3,(H,16,17)
• InChI Key： LBVITQCHGOFTGO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(CC(=O)O)=NN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• XLogP3: 1.7
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on (3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid

Introduction to (3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic Acid (CAS No. 332886-34-7)

(3-Isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid, identified by its CAS number 332886-34-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the phthalazine derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its isopropyl and oxo substituents, contribute to its distinct chemical properties and reactivity, making it a subject of interest for researchers exploring novel drug candidates.

The phthalazine core structure of (3-isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid is characterized by a fused benzene and pyridazine ring system. This configuration is known to exhibit a range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the acetic acid moiety at the 1-position further enhances its potential as a bioactive molecule by providing a site for further functionalization and interaction with biological targets.

In recent years, there has been a surge in research focused on developing new derivatives of phthalazine for therapeutic purposes. Studies have demonstrated that modifications in the substituents of phthalazine derivatives can significantly alter their biological activity. For instance, the introduction of an isopropyl group at the 3-position can enhance the compound's solubility and bioavailability, while the oxo group at the 4-position can influence its binding affinity to specific enzymes or receptors.

The synthesis of (3-isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only ensure the structural integrity of the compound but also facilitate its subsequent derivatization for targeted biological studies.

One of the most compelling aspects of this compound is its potential application in oncology research. Phthalazine derivatives have shown promise in inhibiting the growth of various cancer cell lines by interfering with key signaling pathways involved in tumor progression. Preliminary studies on (3-isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid have indicated that it may exhibit cytotoxic effects against certain types of cancer cells while maintaining low toxicity towards normal cells. This selective toxicity makes it an attractive candidate for further development into an anticancer therapeutic agent.

The pharmacokinetic properties of (3-isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid are also under investigation to optimize its clinical efficacy. Researchers are exploring ways to enhance its metabolic stability and improve its bioavailability through structural modifications. Techniques such as prodrug design and formulation optimization are being employed to ensure that the compound reaches its target site in sufficient concentrations to exert its desired effects.

In addition to its potential in oncology, this compound has shown promise in other therapeutic areas. For example, studies have suggested that it may have anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. This makes it a candidate for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates like (3-isopropyl-4-oxo-3,4-dihydro-phthalazin-1-yl)-acetic acid relies heavily on advancements in computational chemistry and molecular modeling. These tools allow researchers to predict the interactions between the compound and biological targets with high accuracy, thereby speeding up the drug discovery process. By integrating experimental data with computational predictions, scientists can design more effective synthetic strategies and optimize the pharmacological properties of new drug candidates.

The regulatory landscape for approving new pharmaceuticals is stringent but well-established, ensuring that only safe and effective drugs reach the market. The journey from laboratory discovery to clinical use involves rigorous testing for efficacy, safety, and quality control. For compounds like (3-isopropyl-4-oxyo 3 4 dihydro phthalazin 1 yl) acetic acid strong>, this process includes preclinical studies in cell cultures and animal models followed by human clinical trials.

The role of academic institutions and pharmaceutical companies in advancing drug discovery cannot be overstated. Collaborative efforts between researchers from different disciplines have led to significant breakthroughs in understanding the mechanisms of disease and developing innovative treatments. The study of compounds like < strong>( 3 -isoprop yl - 4 - ox o - 3 , 4 - dihydro - ph th al azin - 1 - yl ) - ac etic ac id strong > exemplifies how interdisciplinary research can drive progress in medicine.

In conclusion, (3-isopropyl)-acetic acid (CAS No. 332886347) represents a promising area of research with significant potential for therapeutic applications. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation in pharmaceutical chemistry. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties，this compound is poised to play a crucial role in the development of novel treatments for various diseases，including cancer，inflammation，and other chronic conditions。